Cas no 885270-60-0 (1,3,4-Oxadiazole-2-carbaldehyde)

• Product Name: 1,3,4-Oxadiazole-2-carbaldehyde
• CAS No: 885270-60-0
• MF: C₃H₂N₂O₂
• MW: 98.0601801872253
• MDL: MFCD08234699
• CID: 710737
• PubChem ID: 33728457
• Update Time: 2025-06-18

1,3,4-Oxadiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2-carbaldehyde
• 1,3,4-Oxadiazole-2-carboxaldehyde
• [1,3,4]Oxadiazole-2-carbaldehyde
• 885270-60-0
• FT-0690842
• SY312307
• DTXSID90652850
• EN300-2972825
• AKOS006238121
• MFCD08234699
• oxomethyl-1,3,4-oxadiazol

• MDL： MFCD08234699
• Inchi： 1S/C3H2N2O2/c6-1-3-5-4-2-7-3/h1-2H
• InChI Key： JRHGBKDABZXVDJ-UHFFFAOYSA-N
• SMILES： O1C=NN=C1C=O

Computed Properties

• Exact Mass: 98.011627311g/mol
• Monoisotopic Mass: 98.011627311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Boiling Point: 197.4±23.0°C at 760 mmHg
• PSA: 55.99000
• LogP: -0.11790

1,3,4-Oxadiazole-2-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 1,3,4-Oxadiazole-2-carbaldehyde

Introduction to 1,3,4-Oxadiazole-2-carbaldehyde (CAS No. 885270-60-0)

1,3,4-Oxadiazole-2-carbaldehyde, identified by the chemical abstracts service number 885270-60-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural framework and potential biological activities. This compound belongs to the oxadiazole class, which is characterized by a five-membered ring containing two oxygen and one nitrogen atom. The presence of a formyl group at the 2-position of the oxadiazole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The 1,3,4-oxadiazole core is a privileged scaffold in medicinal chemistry, known for its ability to modulate various biological pathways. Its structural features allow for interactions with biological targets such as enzymes and receptors, leading to potential therapeutic effects. The 2-carbaldehyde functional group further extends the utility of this compound by enabling further derivatization through condensation reactions, forming Schiff bases, or participating in cross-coupling reactions. These properties make 1,3,4-Oxadiazole-2-carbaldehyde a crucial building block in the synthesis of novel compounds.

In recent years, there has been a surge in research focused on developing new derivatives of oxadiazole-based compounds due to their reported pharmacological properties. Studies have demonstrated that modifications at different positions of the oxadiazole ring can lead to significant changes in biological activity. For instance, derivatives with electron-withdrawing groups at the 5-position have shown enhanced binding affinity to certain enzymes. Similarly, substituents at the 4-position can influence metabolic stability and bioavailability.

One of the most promising applications of 1,3,4-Oxadiazole-2-carbaldehyde is in the development of antimicrobial agents. The oxadiazole moiety has been shown to exhibit activity against a range of pathogens, including bacteria and fungi. The formyl group at the 2-position allows for further functionalization to enhance specificity and potency. Recent studies have reported the synthesis of various oxadiazole derivatives that exhibit significant antibacterial activity against multidrug-resistant strains. These findings highlight the potential of 1,3,4-Oxadiazole-2-carbaldehyde as a lead compound in combating infectious diseases.

Another area where 1,3,4-Oxadiazole-2-carbaldehyde has shown promise is in anticancer research. Oxadiazole derivatives have been investigated for their ability to inhibit tumor growth by targeting specific molecular pathways involved in cancer progression. The formyl group at the 2-position can be utilized to develop prodrugs or conjugates that improve tumor-specific delivery. Preliminary studies have indicated that certain derivatives of 1,3,4-Oxadiazole-2-carbaldehyde can induce apoptosis in cancer cells while sparing healthy cells. This selective toxicity makes it an attractive candidate for further development into anticancer therapeutics.

The synthesis of 1,3,4-Oxadiazole-2-carbaldehyde typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route involves the condensation of malononitrile with an appropriate diketone or dialdehyde under acidic conditions to form the oxadiazole ring. Subsequent oxidation or formylation at the 2-position yields the desired aldehyde derivative. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways for this compound.

The chemical reactivity of 1,3,4-Oxadiazole-2-carbaldehyde makes it a valuable intermediate in drug discovery libraries and combinatorial chemistry approaches. Its ability to participate in various reactions such as condensation with amines to form Schiff bases or undergo cross-coupling reactions with boronic acids allows for rapid diversification of molecular structures. These libraries are essential tools for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive compounds.

In conclusion,1,3,4-Oxadiazole-2-carbaldehyde (CAS No. 885270-60-0) is a versatile and highly functionalized heterocyclic compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing novel compounds with diverse biological activities. As research continues to uncover new applications for oxadiazole derivatives,1,3,4-Oxadiazole-2-carbaldehyde is poised to play a pivotal role in the development of next-generation therapeutics.